8-Gingerol 8-Gingerol [8]-Gingerol is a bioactive compound found in ginger (Zingiber officinale) with anti-inflammatory and antioxidant activity.
Brand Name: Vulcanchem
CAS No.: 23513-08-8
Catalog No.: VC1032845
InChI: InChI=1S/C19H30O4/c1-3-4-5-6-7-8-16(20)14-17(21)11-9-15-10-12-18(22)19(13-15)23-2/h10,12-13,16,20,22H,3-9,11,14H2,1-2H3/t16-/m0/s1
SMILES: CCCCCCC[C@H](O)CC(CCC1=CC=C(O)C(OC)=C1)=O
Molecular Formula: C19H30O4
Molecular Weight: 322.445

8-Gingerol

* For research use only. Not for human or veterinary use.

CAS No.: 23513-08-8

Inhibitors

Catalog No.: VC1032845

Molecular Formula: C19H30O4

Molecular Weight: 322.445

Purity: >98% (or refer to the Certificate of Analysis)

8-Gingerol - 23513-08-8

CAS No. 23513-08-8
Product Name 8-Gingerol
IUPAC Name (S)-5-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-dodecanone
Synonyms 8-Gingerol
Molecular Formula C19H30O4
Molecular Weight 322.445
InChI InChI=1S/C19H30O4/c1-3-4-5-6-7-8-16(20)14-17(21)11-9-15-10-12-18(22)19(13-15)23-2/h10,12-13,16,20,22H,3-9,11,14H2,1-2H3/t16-/m0/s1
InChIKey BCIWKKMTBRYQJU-INIZCTEOSA-N
SMILES CCCCCCC[C@H](O)CC(CCC1=CC=C(O)C(OC)=C1)=O
Appearance Oil
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO
Description [8]-Gingerol is a bioactive compound found in ginger (Zingiber officinale) with anti-inflammatory and antioxidant activity.
References 1: Bernard M, Furlong SJ, Power Coombs MR, Hoskin DW. Differential Inhibition of T Lymphocyte Proliferation and Cytokine Synthesis by [6]-Gingerol, [8]-Gingerol, and [10]-Gingerol. Phytother Res. 2015 Nov;29(11):1707-13. doi: 10.1002/ptr.5414. PubMed PMID: 26178781.
2: Alam P. Densitometric HPTLC analysis of 8-gingerol in Zingiber officinale extract and ginger-containing dietary supplements, teas and commercial creams. Asian Pac J Trop Biomed. 2013 Aug;3(8):634-8; discussion 637-8. doi: 10.1016/S2221-1691(13)60128-8. PubMed PMID: 23905021; PubMed Central PMCID: PMC3703557.
3: Huang HC, Chou YC, Wu CY, Chang TM. [8]-Gingerol inhibits melanogenesis in murine melanoma cells through down-regulation of the MAPK and PKA signal pathways. Biochem Biophys Res Commun. 2013 Aug 23;438(2):375-81. doi: 10.1016/j.bbrc.2013.07.079. PubMed PMID: 23892040.
4: Lu J, Guan S, Shen X, Qian W, Huang G, Deng X, Xie G. Immunosuppressive activity of 8-gingerol on immune responses in mice. Molecules. 2011 Mar 22;16(3):2636-45. doi: 10.3390/molecules16032636. PubMed PMID: 21441866.
5: Dugasani S, Pichika MR, Nadarajah VD, Balijepalli MK, Tandra S, Korlakunta JN. Comparative antioxidant and anti-inflammatory effects of [6]-gingerol, [8]-gingerol, [10]-gingerol and [6]-shogaol. J Ethnopharmacol. 2010 Feb 3;127(2):515-20. doi: 10.1016/j.jep.2009.10.004. PubMed PMID: 19833188.
6: Wang W, Li CY, Wen XD, Li P, Qi LW. Simultaneous determination of 6-gingerol, 8-gingerol, 10-gingerol and 6-shogaol in rat plasma by liquid chromatography-mass spectrometry: Application to pharmacokinetics. J Chromatogr B Analyt Technol Biomed Life Sci. 2009 Mar 15;877(8-9):671-9. doi: 10.1016/j.jchromb.2009.01.021. PubMed PMID: 19201263.
7: Zick SM, Djuric Z, Ruffin MT, Litzinger AJ, Normolle DP, Alrawi S, Feng MR, Brenner DE. Pharmacokinetics of 6-gingerol, 8-gingerol, 10-gingerol, and 6-shogaol and conjugate metabolites in healthy human subjects. Cancer Epidemiol Biomarkers Prev. 2008 Aug;17(8):1930-6. doi: 10.1158/1055-9965.EPI-07-2934. PubMed PMID: 18708382; PubMed Central PMCID: PMC2676573.
8: Schwertner HA, Rios DC. High-performance liquid chromatographic analysis of 6-gingerol, 8-gingerol, 10-gingerol, and 6-shogaol in ginger-containing dietary supplements, spices, teas, and beverages. J Chromatogr B Analyt Technol Biomed Life Sci. 2007 Sep 1;856(1-2):41-7. PubMed PMID: 17561453.
9: Kobayashi M, Ishida Y, Shoji N, Ohizumi Y. Cardiotonic action of [8]-gingerol, an activator of the Ca++-pumping adenosine triphosphatase of sarcoplasmic reticulum, in guinea pig atrial muscle. J Pharmacol Exp Ther. 1988 Aug;246(2):667-73. PubMed PMID: 2457078.
  

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18.0152 g/mol